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Compound of Interest

Compound Name: But-2-yne-1,1-diol

Cat. No.: B8596361

An In-depth Technical Guide to the Physical Properties of But-2-yne-1,4-diol

This technical guide provides a comprehensive overview of the key physical properties of But-
2-yne-1,4-diol, with a specific focus on its melting and boiling points. It is intended for
researchers, scientists, and professionals in drug development and other relevant scientific
fields. This document includes tabulated physical data, detailed experimental protocols for
property determination, and a visualization of a key synthetic pathway involving this compound.

Physical and Chemical Properties of But-2-yne-1,4-
diol

But-2-yne-1,4-diol, also known as 1,4-butynediol, is an organic compound that serves as a
versatile intermediate in the synthesis of various chemical products, including pharmaceuticals
like Vitamin B6, agrochemicals, and polymers such as polyurethanes.[1][2] It is a colorless,

hygroscopic, crystalline solid at room temperature.[3][4] It is soluble in water, ethanol, and
acetone, but insoluble in benzene and ether.[3][4][5]

Data Presentation

The quantitative physical properties of But-2-yne-1,4-diol are summarized in the table below for
easy reference and comparison.
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Property Value References
Molecular Formula CaHeO2 [31[6]
Molecular Weight 86.09 g/mol [31[7]

White orthorhombic crystals,
Appearance o [11[3][5]
Colorless hygroscopic solid

Melting Point 53-58 °C 516117118
58 °C [3]14]

56 °C [6]

54 °C 5]

Boiling Point 238 °C (at 760 mmHg) [5][6][8][9]
145 °C (at 2 kPa) [5]

150 °C (at 1.8 kPa) 3]

Density 1.110 - 1.2 g/cm3 [3][5][6]
Flash Point 152 °C [3][5]

Soluble in water, ethanol,
Solubility acetone; Insoluble in benzene,  [3][4][5]

ether

Experimental Protocols

Detailed methodologies for the determination of the melting and boiling points of But-2-yne-1,4-
diol are provided below. These are standard techniques for solid organic compounds.

Melting Point Determination (Capillary Method)

This method is a standard technique for determining the melting point of a crystalline solid.
Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
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Capillary tubes (sealed at one end)
Thermometer (calibrated)
Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of But-2-yne-1,4-diol is finely powdered using a mortar
and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,
creating a compact column of 1-2 cm in height.

Apparatus Setup:

o Mel-Temp Apparatus: The packed capillary tube is placed into the sample holder of the
apparatus.

o Thiele Tube: The capillary tube is attached to a thermometer using a rubber band or
thread, ensuring the sample is level with the thermometer bulb. The assembly is then
inserted into the Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone
oil).

Heating: The apparatus is heated gently. A rapid initial heating can be done to determine an
approximate melting point. For an accurate measurement, the temperature should be raised
slowly, at a rate of about 1-2°C per minute, as the temperature approaches the expected
melting point.

Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
has turned into a clear liquid is recorded as the end of the melting range. A pure compound
will typically have a sharp melting range of 0.5-1.0°C.
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Boiling Point Determination (Thiele Tube Method)

This micro-method is suitable for determining the boiling point of small quantities of a liquid.

Since But-2-yne-1,4-diol is a solid at room temperature, it must first be melted.

Apparatus:

Thiele tube

Small test tube (fusion tube)
Capillary tube (sealed at one end)
Thermometer (calibrated)

Heating source (e.g., Bunsen burner)

Stand and clamp

Procedure:

Sample Preparation: A small amount of But-2-yne-1,4-diol is placed in the fusion tube and
gently heated until it melts.

Capillary Inversion: A capillary tube, sealed at one end, is placed open-end down into the
molten liquid in the fusion tube.

Apparatus Assembly: The fusion tube is attached to a thermometer. This assembly is then
clamped and immersed in a Thiele tube filled with a suitable heating oil, ensuring the fusion
tube is below the oil level.

Heating: The side arm of the Thiele tube is heated gently. As the temperature rises, the air
trapped in the capillary tube will expand and a slow stream of bubbles will emerge from the
open end.

Observation and Recording: Heating is continued until a rapid and continuous stream of
bubbles emerges from the capillary tube. At this point, the heating is stopped. The liquid will
begin to cool. The temperature at which the bubbling stops and the liquid is drawn back into
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the capillary tube is recorded as the boiling point of the substance. This is the temperature at

which the vapor pressure of the liquid equals the external atmospheric pressure.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the selective hydrogenation of

But-2-yne-1,4-diol to 2-Butene-1,4-diol, a key industrial process.[10][11]

Caption: Workflow for the selective hydrogenation of But-2-yne-1,4-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8596361#physical-properties-of-but-2-yne-1-4-diol-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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